Cas no 159329-76-7 (Propanamide, 3-amino-N-[2-(1H-imidazol-5-yl)ethyl]-, hydrochloride (1:1))

• Product Name: Propanamide, 3-amino-N-[2-(1H-imidazol-5-yl)ethyl]-, hydrochloride (1:1)
• CAS No: 159329-76-7
• MF: C₈H₁₅ClN₄O
• MW: 218.683900117874
• MDL: MFCD01310858
• CID: 5210258
• Update Time: 2026-03-06

Propanamide, 3-amino-N-[2-(1H-imidazol-5-yl)ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-amino-N-[2-(1H-imidazol-5-yl)ethyl]-, hydrochloride (1:1)

• MDL： MFCD01310858
• Inchi： 1S/C8H14N4O.ClH/c9-3-1-8(13)11-4-2-7-5-10-6-12-7;/h5-6H,1-4,9H2,(H,10,12)(H,11,13);1H
• InChI Key： SPBFANGKSJPRRU-UHFFFAOYSA-N
• SMILES： C(C1N=CNC=1)CNC(=O)CCN.Cl

Additional information on Propanamide, 3-amino-N-[2-(1H-imidazol-5-yl)ethyl]-, hydrochloride (1:1)

Propanamide, 3-amino-N-[2-(1H-imidazol-5-yl)ethyl]-, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

Propanamide, 3-amino-N-[2-(1H-imidazol-5-yl)ethyl]-, hydrochloride (1:1), a compound with the CAS number 159329-76-7, has emerged as a significant molecule in the field of chemical biology. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and molecular research. The hydrochloride salt form enhances its solubility and stability, making it a versatile tool for various biochemical assays and therapeutic investigations.

The structural composition of Propanamide, 3-amino-N-[2-(1H-imidazol-5-yl)ethyl]-, hydrochloride (1:1) includes a propanamide backbone linked to an amino group at the third position and an N-substituted ethyl chain featuring a 1H-imidazole ring. The presence of the imidazole moiety is particularly noteworthy, as imidazole derivatives are well-documented for their role in binding to biological targets such as enzymes and receptors. This structural motif not only contributes to the compound's pharmacological properties but also opens avenues for further derivatization and functionalization.

In recent years, there has been a surge in research focused on identifying novel scaffolds that can modulate biological pathways relevant to human health. The CAS number 159329-76-7 corresponds to a compound that has shown promise in preliminary studies. Specifically, its ability to interact with biological targets has been explored in the context of developing new therapeutic agents. The amine and imidazole functionalities provide multiple sites for interaction with proteins and other biomolecules, making this compound a valuable candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Small molecules that can selectively inhibit specific biological targets have revolutionized drug therapy over the past few decades. The Propanamide, 3-amino-N-[2-(1H-imidazol-5-yl)ethyl]-, hydrochloride (1:1) molecule, with its well-defined structure, offers a starting point for designing inhibitors that can target enzymes or receptors involved in various diseases. For instance, studies have suggested that imidazole-based compounds can interact with metalloproteinases, which are implicated in conditions such as cancer and inflammation.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, including solubility and bioavailability. These characteristics are crucial for ensuring that the compound can reach its intended target site within the body effectively. In drug development pipelines, compounds that exhibit good solubility are often favored as they can be formulated into diverse dosage forms and administered via multiple routes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules with high accuracy. By leveraging these computational tools, researchers can rapidly screen large libraries of compounds for potential hits. The CAS number 159329-76-7 corresponds to a molecule that has been subjected to such computational analyses, revealing promising interactions with several key biological targets. These findings have spurred further experimental validation to confirm the computational predictions.

In addition to its potential as an inhibitor, this compound has also been explored as a probe for understanding biological processes at the molecular level. For example, researchers have used it to study enzyme kinetics and binding affinities in vitro. Such studies are essential for elucidating the mechanisms by which biological pathways are regulated and how they contribute to health and disease.

The synthesis of derivatives of Propanamide, 3-amino-N-[2-(1H-imidazol-5-yl)ethyl]-, hydrochloride (1:1) represents another area of active investigation. By modifying specific functional groups within the molecule, researchers can tailor its properties to meet specific needs. For instance, introducing additional substituents might enhance binding affinity or selectivity for particular targets. Such modifications are often guided by insights gained from crystallographic studies or NMR spectroscopy.

The role of hydrochloride salts in pharmaceuticals cannot be overstated. They not only improve solubility but also often enhance stability during storage and transport. This makes them ideal candidates for clinical trials where consistent quality is paramount. The hydrochloride form of this compound ensures that it remains stable under various conditions while maintaining its bioactive properties.

The broader implications of this research extend beyond individual compounds to the development of novel chemical biology tools. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can interact with them in precise ways. Compounds like this one serve as building blocks for more complex molecular architectures designed to address unmet medical needs.

In conclusion, Propanamide, 3-amino-N-[2-(1H-imidazol-5-yl)ethyl]-, hydrochloride (1:1), with its CAS number 159329-76-7, represents a promising area of research with significant potential applications in drug discovery and chemical biology. Its unique structural features make it an attractive candidate for further investigation into developing new therapeutic agents and understanding biological mechanisms at a molecular level.